Cas no 419559-79-8 (N-(1-Naphthyl)-3-nitrobenzenesulfonamide)

• Product Name: N-(1-Naphthyl)-3-nitrobenzenesulfonamide
• CAS No: 419559-79-8
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 3041830
• PubChem ID: 232046
• Update Time: 2025-05-21

N-(1-Naphthyl)-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Naphthyl)-3-nitrobenzenesulfonamide
• N-(1-Naphthyl)-3-nitrobenzenesulfonaMide, 97%
• N-(1-Naphthyl)-3-nitrobenzenesulfonamide,97%
• N-(naphthalen-1-yl)-3-nitrobenzenesulfonamide
• SR-01000217353-1
• SR-01000217353
• 419559-79-8
• NSC-29071
• NSC29071
• N-(1-Naphthyl)-m-nitrobenzenesulfonamide
• WIFWFLHGNPQTSE-UHFFFAOYSA-N
• N-naphthalen-1-yl-3-nitrobenzenesulfonamide
• N-(1-Naphthyl)-3-nitrobenzenesulfonamide #
• CS-0332351
• AKOS001041815
• Z45635017

• MDL： MFCD01136840
• Inchi： 1S/C16H12N2O4S/c19-18(20)13-7-4-8-14(11-13)23(21,22)17-16-10-3-6-12-5-1-2-9-15(12)16/h1-11,17H
• InChI Key： WIFWFLHGNPQTSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1=CC=CC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 328.05177804g/mol
• Monoisotopic Mass: 328.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Additional information on N-(1-Naphthyl)-3-nitrobenzenesulfonamide

Comprehensive Overview of N-(1-Naphthyl)-3-nitrobenzenesulfonamide (CAS No. 419559-79-8): Properties, Applications, and Industry Insights

N-(1-Naphthyl)-3-nitrobenzenesulfonamide (CAS 419559-79-8) is a specialized sulfonamide derivative with a unique molecular structure combining a naphthyl group and a nitro-substituted benzene ring. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile chemical reactivity and potential as a building block for advanced applications. The nitrobenzenesulfonamide moiety, in particular, contributes to its distinctive electronic properties, making it valuable for organic synthesis and drug discovery.

In recent years, the demand for high-purity sulfonamide compounds like N-(1-Naphthyl)-3-nitrobenzenesulfonamide has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are actively exploring its role in catalysis and as a precursor for functional materials. A 2023 study highlighted its potential in photoactive polymers, aligning with the global push for energy-efficient technologies. The compound’s thermal stability (decomposition point >200°C) further enhances its utility in high-performance coatings.

The synthesis of CAS 419559-79-8 typically involves a stepwise sulfonylation reaction between 1-naphthylamine and 3-nitrobenzenesulfonyl chloride under controlled conditions. Industry reports emphasize the importance of process optimization to achieve yields exceeding 85%, with HPLC purity ≥98% being the commercial standard. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the compound’s structural integrity, addressing common queries about quality verification in peer-reviewed forums.

From a commercial perspective, N-(1-Naphthyl)-3-nitrobenzenesulfonamide is classified as a fine chemical with niche applications. Market analysis reveals growing procurement from electronic material manufacturers and contract research organizations (CROs). Its logP value (~3.2) suggests moderate lipophilicity, a feature frequently discussed in ADMET prediction studies for bioactive molecules. Regulatory databases confirm its compliance with major chemical inventories (e.g., TSCA, REACH), a critical factor for international trade.

Emerging applications include its use as a fluorescence quencher in molecular probes, leveraging the nitro group’s electron-withdrawing properties. Recent patent filings describe its incorporation into OLED intermediates, responding to the booming demand for flexible displays. Environmental studies also examine its biodegradation pathways, reflecting the industry’s focus on eco-friendly chemicals. Storage recommendations typically specify amber glass containers at 2-8°C to maintain stability, a practical detail often searched by laboratory personnel.

In conclusion, CAS 419559-79-8 represents a compelling case study in specialty chemical innovation. Its dual functionality as both a pharmacophore and material precursor positions it at the intersection of multiple high-growth industries. Ongoing research into its structure-activity relationships promises to unlock further utilities, particularly in optoelectronics and medicinal chemistry. For procurement specialists, verifying supplier certifications and batch-to-batch consistency remains paramount when sourcing this compound.